Cas no 2172277-49-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172277-49-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6508405
• PubChem ID: 165552382
• Update Time: 2025-10-28

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• EN300-1483885
• 2172277-49-3
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-8-19(15-26(31)29-16-18-9-7-14-20(18)27(32)33)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,2,7-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SORQMUWSWAJKPJ-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1CNC(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid

Comprehensive Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172277-49-3)

In the realm of organic chemistry and pharmaceutical research, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172277-49-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its intricate molecular architecture, featuring a cyclopentane carboxylic acid backbone and an Fmoc-protected hexanoic acid side chain, makes it a versatile building block for designing novel bioactive molecules.

The growing interest in CAS No. 2172277-49-3 aligns with the broader trend of exploring peptide-based therapeutics, a hot topic in modern medicine. Researchers are increasingly focusing on peptides due to their high specificity, low toxicity, and ability to target complex biological pathways. As a custom peptide synthesis intermediate, this compound plays a crucial role in the development of next-generation drugs for conditions such as metabolic disorders, autoimmune diseases, and even certain cancers. Its Fmoc group ensures stability during solid-phase peptide synthesis (SPPS), a technique widely used in both academic and industrial settings.

From a synthetic chemistry perspective, the 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid structure offers multiple sites for functionalization, making it valuable for structure-activity relationship (SAR) studies. The cyclopentane ring introduces conformational rigidity, which can enhance binding affinity to biological targets, while the hexanoic acid spacer provides flexibility for optimizing pharmacokinetic properties. Such features are particularly relevant in the design of GPCR-targeting drugs and enzyme inhibitors, areas where researchers frequently search for novel scaffolds.

Another reason for the compound's prominence is its utility in bioconjugation chemistry. The carboxylic acid moiety allows for easy coupling with amines or alcohols, enabling the creation of drug-linker systems for antibody-drug conjugates (ADCs) or prodrug formulations. This aligns with the pharmaceutical industry's push toward targeted drug delivery, a frequently searched topic in AI-driven drug discovery platforms. Moreover, the Fmoc protection strategy is compatible with automated synthesizers, addressing the demand for high-throughput screening compatible building blocks.

Quality control and analytical characterization of CAS No. 2172277-49-3 are critical for ensuring reproducibility in research. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify purity and confirm structural integrity. These protocols resonate with the increasing emphasis on QC/QA in pharmaceutical manufacturing, a subject of numerous forum discussions and search queries. Suppliers often highlight ≥95% purity grades to meet the stringent requirements of preclinical studies.

Looking ahead, the applications of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid may expand into material science, particularly in designing peptide-based hydrogels for tissue engineering. Its amphiphilic nature could contribute to self-assembling biomaterials, another trending research area. As the scientific community continues to explore green chemistry alternatives, synthetic routes for this compound might evolve to reduce reliance on hazardous reagents, addressing another common concern in sustainable chemistry searches.

In conclusion, CAS No. 2172277-49-3 represents a sophisticated tool in the chemist's arsenal, bridging peptide therapeutics, drug design, and biomaterials innovation. Its multifaceted utility ensures continued relevance in answering today's biomedical challenges, making it a compound worth watching in both literature and patent landscapes.